Cas no 2189497-66-1 (1-[(Tert-butoxy)carbonyl]azetidin-3-yl 3-cyanothiomorpholine-4-carboxylate)

• Product Name: 1-[(Tert-butoxy)carbonyl]azetidin-3-yl 3-cyanothiomorpholine-4-carboxylate
• CAS No: 2189497-66-1
• MF: C₁₄H₂₁N₃O₄S
• MW: 327.399242162704
• CID: 5409676
• PubChem ID: 132318402
• Update Time: 2023-08-26

1-[(Tert-butoxy)carbonyl]azetidin-3-yl 3-cyanothiomorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-[(1,1-Dimethylethoxy)carbonyl]-3-azetidinyl 3-cyano-4-thiomorpholinecarboxylate
• 2189497-66-1
• AKOS034009439
• 1-[(tert-butoxy)carbonyl]azetidin-3-yl 3-cyanothiomorpholine-4-carboxylate
• EN300-6702839
• [1-[(2-Methylpropan-2-yl)oxycarbonyl]azetidin-3-yl] 3-cyanothiomorpholine-4-carboxylate
• Z2740674201
• 1-[(Tert-butoxy)carbonyl]azetidin-3-yl 3-cyanothiomorpholine-4-carboxylate

• Inchi： 1S/C14H21N3O4S/c1-14(2,3)21-12(18)16-7-11(8-16)20-13(19)17-4-5-22-9-10(17)6-15/h10-11H,4-5,7-9H2,1-3H3
• InChI Key： ZASRFNDVVBYLEW-UHFFFAOYSA-N
• SMILES： S1CCN(C(=O)OC2CN(C(=O)OC(C)(C)C)C2)C(C#N)C1

Computed Properties

• Exact Mass: 327.12527733g/mol
• Monoisotopic Mass: 327.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 490.8±45.0 °C(Predicted)
• pka: -3.46±0.40(Predicted)